- Quinoline derivatives as antibacterial agents and their preparation, pharmaceutical compositions and use in the treatment of bacterial infections, World Intellectual Property Organization, , ,
Cas no 918648-51-8 (3-Benzyl-7-bromo-2-methoxyquinoline)
918648-51-8 structure
Product Name:3-Benzyl-7-bromo-2-methoxyquinoline
CAS No:918648-51-8
MF:C17H14BrNO
MW:328.20316362381
MDL:MFCD28128636
CID:772102
PubChem ID:59200538
Update Time:2024-10-26
3-Benzyl-7-bromo-2-methoxyquinoline Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)-
- 3-benzyl-7-bromo-2-methoxyquinoline
- 7-Bromo-2-methoxy-3-(phenylmethyl)quinoline (ACI)
- C13205
- CS-0011153
- DA-24092
- 918648-51-8
- AKOS037650743
- SCHEMBL13488532
- DTXSID50731251
- CS-15247
- 3-Benzyl-7-bromo-2-methoxyquinoline
-
- MDL: MFCD28128636
- Inchi: 1S/C17H14BrNO/c1-20-17-14(9-12-5-3-2-4-6-12)10-13-7-8-15(18)11-16(13)19-17/h2-8,10-11H,9H2,1H3
- InChI Key: YWOHBUGQXMWRNB-UHFFFAOYSA-N
- SMILES: BrC1C=C2C(C=C(CC3C=CC=CC=3)C(OC)=N2)=CC=1
Computed Properties
- Exact Mass: 327.02588g/mol
- Monoisotopic Mass: 327.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.1
- XLogP3: 5.1
3-Benzyl-7-bromo-2-methoxyquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D769886-100mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 100mg |
$195 | 2024-06-07 | |
| eNovation Chemicals LLC | D769886-250mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 250mg |
$300 | 2024-06-07 | |
| eNovation Chemicals LLC | D769886-1g |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 1g |
$575 | 2024-06-07 | |
| eNovation Chemicals LLC | D769886-100mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 100mg |
$195 | 2025-02-20 | |
| eNovation Chemicals LLC | D769886-250mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 250mg |
$300 | 2025-02-20 | |
| eNovation Chemicals LLC | D769886-1g |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 1g |
$575 | 2025-02-20 | |
| Aaron | AR006CZU-100mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98% | 100mg |
$155.00 | 2025-02-10 | |
| Aaron | AR006CZU-250mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98% | 250mg |
$258.00 | 2025-02-10 | |
| Aaron | AR006CZU-1g |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98% | 1g |
$514.00 | 2025-02-10 | |
| 1PlusChem | 1P006CRI-100mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98% | 100mg |
$184.00 | 2024-04-20 |
3-Benzyl-7-bromo-2-methoxyquinoline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ; 20 h, reflux; reflux → rt
Reference
3-Benzyl-7-bromo-2-methoxyquinoline Raw materials
3-Benzyl-7-bromo-2-methoxyquinoline Preparation Products
3-Benzyl-7-bromo-2-methoxyquinoline Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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